Cas no 103986-66-9 (2-Pentenoic acid,4-phenyl-)
2-Pentenoic acid,4-phenyl- structure
Product Name:2-Pentenoic acid,4-phenyl-
CAS No:103986-66-9
MF:C11H12O2
MW:176.211783409119
CID:125975
PubChem ID:53421017
Update Time:2025-04-18
2-Pentenoic acid,4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid,4-phenyl-
- (E)-4-PHENYL-PENT-2-ENOIC ACID
- 4-phenylpent-2-enoic acid
- (2E)-4-Phenylpent-2-enoic acid
- 2-pentenoic acid, 4-phenyl-, (2E)-
- 103986-66-9
- SCHEMBL2347397
- DTXSID20697714
-
- Inchi: 1S/C11H12O2/c1-9(7-8-11(12)13)10-5-3-2-4-6-10/h2-9H,1H3,(H,12,13)
- InChI Key: IEEWSHYKEAWEMY-UHFFFAOYSA-N
- SMILES: OC(C=CC(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 176.084
- Monoisotopic Mass: 176.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.5
Experimental Properties
- Density: 1.096
- Boiling Point: 326.1°C at 760 mmHg
- Flash Point: 230.1°C
- Refractive Index: 1.551
- PSA: 37.30000
- LogP: 2.43090
2-Pentenoic acid,4-phenyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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